Flunitrazepam-D7

Specification

• Description: Flunitrazepam-d7 (CRM) is a certified reference material that is intended for use as an internal standard for the quantification of flunitrazepam by GC- or LC-MS. Flunitrazepam is categorized as a benzodiazepine. Flunitrazepam is regulated as a Schedule IV compound in the United States. Flunitrazepam-d7 (exempt preparation) (CRM) is provided as a DEA exempt preparation. This product is intended for research and forensic applications.; A stable-labeled internal standard of flunitrazepam suitable for quantitation of flunitrazepam levels in LC/MS or GC/MS applications for clinical toxicology, urine drug testing, and forensic analysis. Marketed under the trade name Rohypnol, flunitrazepam is an intermediate-acting benzodiazepine typically prescribed for the treatment of severe insomnia. Flunitrazepam is noted for its sedative, muscle relaxant, anxiolytic, and anticonvulsant properties.
• CAS No.: 1286448-08-5
• Molecular Formula: C16H12FN3O3
• Molecular Weight: 320.33 g/mol
• IUPAC Name: 7-nitro-5-(2,3,4,5-tetradeuterio-6-fluorophenyl)-1-(trideuteriomethyl)-3H-1,4-benzodiazepin-2-one
• Standard InChI: InChI=1S/C16H12FN3O3/c1-19-14-7-6-10(20(22)23)8-12(14)16(18-9-15(19)21)11-4-2-3-5-13(11)17/h2-8H,9H2,1H3/i1D3,2D,3D,4D,5D
• Standard InChI Key: PPTYJKAXVCCBDU-AAYPNNLASA-N
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])C2=NCC(=O)N(C3=C2C=C(C=C3)[N+](=O)[O-])C([2H])([2H])[2H])F)[2H])[2H]
• SMILES: CN1C(=O)CN=C(C2=C1C=CC(=C2)[N+](=O)[O-])C3=CC=CC=C3F
• Canonical SMILES: CN1C(=O)CN=C(C2=C1C=CC(=C2)[N+](=O)[O-])C3=CC=CC=C3F